Cas no 2229490-62-2 (2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid)

• Product Name: 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid
• CAS No: 2229490-62-2
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6083016
• PubChem ID: 165715018
• Update Time: 2025-05-20

2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid
• 2229490-62-2
• EN300-1954448

• Inchi： 1S/C8H13F2NO2/c9-8(10,7(12)13)3-6-11-4-1-2-5-11/h1-6H2,(H,12,13)
• InChI Key： KJHPCIPMGPYUEG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCN1CCCC1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid

Recent Advances in the Study of 2,2-Difluoro-4-(pyrrolidin-1-yl)butanoic Acid (CAS: 2229490-62-2)

The compound 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid (CAS: 2229490-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and pyrrolidine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step approach that incorporates fluorination and pyrrolidine ring formation. The study highlighted the importance of controlling reaction conditions to minimize side products and improve overall yield, which is critical for scaling up production for clinical trials.

Pharmacological investigations have revealed that 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. These findings were corroborated by a recent preclinical study, which reported significant reduction in inflammatory markers in animal models treated with the compound.

Another promising avenue of research explores the compound's potential in oncology. Preliminary data from a 2024 study indicate that 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid may act as a selective inhibitor of certain cancer cell lines, particularly those with mutations in the RAS pathway. The study proposed that the compound's mechanism of action involves interference with protein-protein interactions critical for cancer cell survival, although further mechanistic studies are needed to fully elucidate this effect.

Despite these advancements, challenges remain in the development of 2,2-difluoro-4-(pyrrolidin-1-yl)butanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's unique chemical structure and promising preliminary data make it a compelling candidate for further investigation. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for clinical applications.